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Compound of Interest

Compound Name: Piperitone

Cat. No.: B1207248 Get Quote

Essential Safety and Handling Guide for
Piperitone
This guide provides immediate, essential safety, and logistical information for handling

Piperitone in a laboratory setting. It is designed to be a preferred resource for researchers,

scientists, and drug development professionals, offering procedural guidance to ensure safe

use and disposal.

Hazard Identification and Assessment
Before handling Piperitone, it is crucial to understand its associated hazards. Piperitone is

classified with several GHS (Globally Harmonized System) warnings that necessitate careful

handling and the use of appropriate personal protective equipment.

Hazard Summary Table
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Hazard
Classification

Description GHS Pictogram Signal Word

Acute Toxicity
(Oral), Category 4

Harmful if
swallowed.[1]

GHS07 Warning

Skin Irritation,

Category 2

Causes skin irritation.

[1][2][3][4]
GHS07 Warning

Eye Irritation,

Category 2A

Causes serious eye

irritation.[1][2][3]
GHS07 Warning

Specific Target Organ

Toxicity (Single

Exposure), Category 3

May cause respiratory

irritation.[1][2][3]
GHS07 Warning

| Combustible Liquid, Category 4 | Combustible liquid.[3][5] | None | Warning |

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Piperitone to mitigate exposure

risks. The following table summarizes the recommended equipment based on Safety Data

Sheets (SDS).

Recommended Personal Protective Equipment for Piperitone
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Protection Type Recommended Equipment Specifications & Remarks

Eye/Face Protection
Safety Goggles / Face
Shield

Wear tightly fitting safety
goggles with side-shields
or a face shield.[3][6][7]
Standard safety glasses
are a minimum
requirement.[2][8]

Hand Protection Chemically Resistant Gloves

Nitrile rubber (NBR) gloves are

recommended, with a material

thickness >0.11 mm and a

breakthrough time of over 480

minutes.[7] Latex or vinyl

gloves are also suggested for

handling leaking devices.[2][8]

Always inspect gloves before

use and wash hands after

handling.[3][8]

Skin & Body Protection
Laboratory Coat / Impervious

Clothing

A lab coat or other protective

clothing is required to prevent

skin contact.[2][6] For tasks

with a higher risk of splashing,

consider additional protection.

| Respiratory Protection | Ventilated Area / Respirator | Always handle Piperitone in a well-

ventilated area, preferably within a chemical fume hood.[2][6] If exposure limits are exceeded

or irritation occurs, a full-face, Type A (organic vapor) respirator should be used.[6][7] |

Physicochemical and Occupational Exposure Data
Understanding the physical properties of Piperitone is key to safe handling and storage.

Physicochemical Properties of Piperitone
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Property Value

Chemical Formula C₁₀H₁₆O[1][3][5]

Molecular Weight 152.23 g/mol [5]

CAS Number 89-81-6[1][8]

Appearance Liquid[1][6]

Boiling Point Approximately 220-233 °C[5][6]

Melting Point Approximately -29 °C to < -50 °C[5][6]

Flash Point >90.9 °C[5]

| Solubility | Very poorly soluble in water; soluble in alcohol, ether, and acetone.[8] |

Occupational Exposure Limits (OELs) Currently, no specific occupational exposure limits (e.g.,

PEL, TLV) have been established for Piperitone.[6][7][8] Therefore, it is critical to adhere to

safe work practices and minimize exposure through engineering controls and PPE.

Operational Plans: Handling, Storage, and Disposal
A systematic approach to handling, storage, and disposal is essential for laboratory safety.

Step-by-Step Handling and Storage Protocol

Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary

PPE is available and in good condition.

Engineering Controls: Conduct all work in a well-ventilated area, such as a certified chemical

fume hood, to minimize inhalation of vapors.[2][6] Ensure an eyewash station and safety

shower are immediately accessible.[5]

Safe Handling: Avoid direct contact with skin and eyes.[6] Use non-sparking tools and take

measures to prevent the buildup of electrostatic charge.[4][6]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[8] Do not

eat, drink, or smoke in the work area.
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Storage: Store containers tightly closed in a cool, dry, and well-ventilated place.[4][6] Keep

away from incompatible materials, such as strong oxidizing agents.[8] Recommended

storage temperature is 2–8 °C.[7]
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Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of Piperitone.

Spill Management Protocol
In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Ensure the spill area is well-ventilated and evacuate non-essential

personnel.[2] Remove all sources of ignition.[3]

Don PPE: Wear the appropriate PPE as detailed above, including respiratory protection if

vapors are present.[3]

Contain Spill: Use an inert, non-combustible absorbent material such as sand, vermiculite, or

a universal binder to contain and absorb the liquid.[1][2][8] Do not use combustible materials

like sawdust.

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a designated, sealable, and properly labeled waste container.[2]

Decontaminate: Wash the spill area thoroughly with soap and water.[8]

Disposal: Treat all cleanup materials as hazardous waste and dispose of them according to

institutional and local regulations.[2]

Waste Disposal Plan
Piperitone and its containers must be managed as hazardous waste.

Waste Identification: Given its identified hazards, Piperitone waste must be classified and

managed as hazardous waste in accordance with local and national regulations.[2]

Container Management: Collect waste Piperitone in a clearly labeled, sealable container.

Empty containers that held Piperitone must be treated as hazardous waste unless they

have been properly decontaminated (e.g., triple-rinsed with a suitable solvent).[2] The

rinseate must also be collected as hazardous waste.

Disposal: Do not dispose of Piperitone down the drain or in the regular trash.[1] Contact

your institution's Environmental Health and Safety (EH&S) department or a licensed
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hazardous waste disposal contractor to arrange for proper disposal.[2]
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Caption: Correlation between Piperitone's hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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